Cas no 923283-74-3 (1H-Pyrazole-1-acetic acid, 3-(methoxycarbonyl)-4-nitro-, ethyl ester)

1H-Pyrazole-1-acetic acid, 3-(methoxycarbonyl)-4-nitro-, ethyl ester structure
923283-74-3 structure
Product Name:1H-Pyrazole-1-acetic acid, 3-(methoxycarbonyl)-4-nitro-, ethyl ester
CAS No:923283-74-3
MF:C9H11N3O6
MW:257.200142145157
CID:737842
PubChem ID:68365041
Update Time:2025-04-19

1H-Pyrazole-1-acetic acid, 3-(methoxycarbonyl)-4-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-acetic acid, 3-(methoxycarbonyl)-4-nitro-, ethyl ester
    • methyl 1-(2-ethoxy-2-oxoethyl)-4-nitropyrazole-3-carboxylate
    • DTXSID20738252
    • SCHEMBL12725208
    • 923283-74-3
    • Methyl 1-(2-ethoxy-2-oxoethyl)-4-nitro-1H-pyrazole-3-carboxylate
    • Inchi: 1S/C9H11N3O6/c1-3-18-7(13)5-11-4-6(12(15)16)8(10-11)9(14)17-2/h4H,3,5H2,1-2H3
    • InChI Key: FNIFVKIHNXZNTH-UHFFFAOYSA-N
    • SMILES: O(CC)C(CN1C=C(C(C(=O)OC)=N1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 257.06478508g/mol
  • Monoisotopic Mass: 257.06478508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 116Ų
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